Cas no 1172617-14-9 (6-[3-(Cyclopropylmethoxy)-4-methoxyphenyl]-3-(2,5-dimethoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine)

6-[3-(Cyclopropylmethoxy)-4-methoxyphenyl]-3-(2,5-dimethoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine structure
1172617-14-9 structure
Product Name:6-[3-(Cyclopropylmethoxy)-4-methoxyphenyl]-3-(2,5-dimethoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
CAS No:1172617-14-9
MF:C23H24N4O4S
MW:452.526063919067
MDL:MFCD31807276
CID:4561510
PubChem ID:44142094
Update Time:2024-11-04

6-[3-(Cyclopropylmethoxy)-4-methoxyphenyl]-3-(2,5-dimethoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine Chemical and Physical Properties

Names and Identifiers

    • 7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine, 6-[3-(cyclopropylmethoxy)-4-methoxyphenyl]-3-(2,5-dimethoxyphenyl)-
    • triazolothiadiazine, 7
    • MLS002264365
    • BDBM30021
    • HMS3326M14
    • HMS2208G03
    • SMR001317667
    • 6-[3-(cyclopropylmethoxy)-4-methoxyphenyl]-3-(2,5-dimethoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
    • BCP30185
    • Q27165409
    • 6-[3-(cyclopropylmethoxy)-4-methoxyphenyl]-3-(2,5-dimethoxyphenyl)-7H-[1,2,4]triazolo[3,4-b]-[1,3,4
    • AS-74953
    • 6-[3-(cyclopropylmethoxy)-4-methoxyphenyl]-3-(2,5-dimethoxyphenyl)-7H-[1,2,4]triazolo[3,4-b]-[1,3,4]thiadiazine
    • 6-(3-(Cyclopropylmethoxy)-4-methoxyphenyl)-3-(2,5-dimethoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
    • CHEMBL559384
    • AKOS037647833
    • CS-0335161
    • NCGC00167109-01
    • XWB61714
    • 1172617-14-9
    • D92835
    • CHEBI:93714
    • SCHEMBL1773323
    • 7H-1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine,6-[3-(cyclopropylmethoxy)-4-methoxyphenyl]-3-(2,5-dimethoxyphenyl)-
    • 6-[3-(Cyclopropylmethoxy)-4-methoxyphenyl]-3-(2,5-dimethoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
    • MDL： MFCD31807276
    • Inchi： 1S/C23H24N4O4S/c1-28-16-7-9-19(29-2)17(11-16)22-24-25-23-27(22)26-18(13-32-23)15-6-8-20(30-3)21(10-15)31-12-14-4-5-14/h6-11,14H,4-5,12-13H2,1-3H3
    • InChI Key： LVNBHNLIFRJJLL-UHFFFAOYSA-N
    • SMILES： S1C2=NN=C(C3C=C(C=CC=3OC)OC)N2N=C(C1)C1=CC=C(C(=C1)OCC1CC1)OC

Computed Properties

  • Exact Mass: 452.15182643g/mol
  • Monoisotopic Mass: 452.15182643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 666
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 105

Experimental Properties

  • Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (6.8E-5 g/L) (25 ºC),

6-[3-(Cyclopropylmethoxy)-4-methoxyphenyl]-3-(2,5-dimethoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine Pricemore >>

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6-[3-(Cyclopropylmethoxy)-4-methoxyphenyl]-3-(2,5-dimethoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine Related Literature

1172617-14-9 (6-[3-(Cyclopropylmethoxy)-4-methoxyphenyl]-3-(2,5-dimethoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine) Related Products

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